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Compound of Interest

Compound Name: N-Methylpropionamide

Cat. No.: B074207

Application Notes and Protocols for N--
Methylpropionamide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of N-Methylpropionamide (CAS No. 1187-58-2) in a laboratory setting. It is intended
to provide comprehensive safety information and procedural guidance to minimize risks
associated with the use of this chemical.

Chemical and Physical Properties

N-Methylpropionamide is a colorless, clear liquid that is very soluble in water.[1] It is stable
under normal laboratory temperatures and pressures.[1]

Table 1: Physicochemical Properties of N-Methylpropionamide
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Property Value Reference
Molecular Formula C4H9NO [1112][3]
Molecular Weight 87.12 g/mol [3]
CAS Number 1187-58-2 [1]12113]
Appearance Clear, colorless liquid [1112]
Boiling Point 146 °C at 90 mmHg [4]
Melting Point -43 °C [4]
Density 0.931 g/mL at 25 °C

Solubility Very soluble in water [1]
Flash Point 106 °C (closed cup)

pKa 16.61 (Predicted) [1]

Hazard Identification and Toxicity

N-Methylpropionamide is classified as an irritant. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A L
Irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Table 3: Acute Toxicity Data
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Test Species Route Value Reference

LD50 Rat Unreported 1700 mg/kg [6]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure to N-Methylpropionamide.

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating
the substance or when there is a potential for aerosol generation.

o Eye Protection: Wear chemical safety goggles. In cases of splash risk, a face shield should
also be worn.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). A lab coat or
chemical-resistant apron should be worn to protect clothing and skin.

» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator with an organic vapor cartridge.

Personal Protective Equipment (PPE)

Required [ ]

!
e e G

;

As Needed - -
[ Respiratory Protection
(

Respirator with organic vapor cartridge)
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Click to download full resolution via product page
Caption: Recommended PPE for handling N-Methylpropionamide.

Storage Procedures

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o Keep containers tightly closed when not in use to prevent absorption of moisture.

» Store away from sources of heat and ignition.

Spill and Waste Disposal Procedures

In the event of a spill, follow these procedures:
o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
o Control Ignition Sources: Remove all sources of ignition from the area.

o Wear Appropriate PPE: Don the recommended personal protective equipment (gloves,
goggles, respirator if necessary).

o Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite, dry sand,
or earth. Do not use combustible materials such as sawdust.

o Collect Waste: Carefully scoop up the absorbed material into a sealable container.
o Decontaminate: Clean the spill area with soap and water.

» Dispose of Waste: Label the container with the contents and dispose of it as hazardous
waste according to local, state, and federal regulations.
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Caption: Workflow for cleaning up an N-Methylpropionamide spill.
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» Dispose of unused N-Methylpropionamide and any contaminated materials as hazardous

waste.
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» Follow all applicable local, state, and federal regulations for hazardous waste disposal. Do
not dispose of down the drain or in regular trash.

Application Protocols

N-Methylpropionamide is utilized as a solvent and an intermediate in organic synthesis.[1][2]
[7] One notable application is in the study of amide-induced phase separation of hexafluoro-2-
propanol (HFIP)-water mixtures.[8]

This protocol provides a general procedure for using N-Methylpropionamide as a solvent in a
representative SN2 reaction.

Objective: To serve as a polar aprotic solvent to facilitate the nucleophilic substitution of an
alkyl halide.

Materials:

N-Methylpropionamide (anhydrous)

o Alkyl halide (e.g., 1-bromobutane)

» Nucleophile (e.g., sodium azide)

» Round-bottom flask

o Magnetic stirrer and stir bar

» Condenser

e Heating mantle or oil bath

» Standard glassware for workup and purification
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a
condenser, add the nucleophile (e.g., sodium azide, 1.2 equivalents).
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Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous N-
Methylpropionamide to the flask to dissolve the nucleophile.

Substrate Addition: Add the alkyl halide (e.g., 1-bromobutane, 1.0 equivalent) to the stirred
solution.

Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor
the reaction progress by a suitable technique (e.g., TLC or GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by slowly adding water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., diethyl ether or ethyl acetate).

Washing: Wash the combined organic layers with water and then with brine to remove any
residual N-Methylpropionamide and inorganic salts.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
Naz2S04 or MgSO04), filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

Purification: Purify the crude product by an appropriate method, such as distillation or
column chromatography.
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Caption: General workflow for an SN2 reaction using N-Methylpropionamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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